Cas no 2138208-80-5 (2-[1-(Propane-2-sulfonyl)-6-(trifluoromethyl)piperidin-2-yl]ethan-1-amine)

• Product Name: 2-[1-(Propane-2-sulfonyl)-6-(trifluoromethyl)piperidin-2-yl]ethan-1-amine
• CAS No: 2138208-80-5
• MF: C₁₁H₂₁F₃N₂O₂S
• MW: 302.356852293015
• CID: 6395839
• PubChem ID: 165457931
• Update Time: 2025-10-17

2-[1-(Propane-2-sulfonyl)-6-(trifluoromethyl)piperidin-2-yl]ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2138208-80-5
• EN300-737927
• 2-[1-(propane-2-sulfonyl)-6-(trifluoromethyl)piperidin-2-yl]ethan-1-amine
• 2-[1-(Propane-2-sulfonyl)-6-(trifluoromethyl)piperidin-2-yl]ethan-1-amine

• Inchi： 1S/C11H21F3N2O2S/c1-8(2)19(17,18)16-9(6-7-15)4-3-5-10(16)11(12,13)14/h8-10H,3-7,15H2,1-2H3
• InChI Key： YJOPYPTUXIUKFP-UHFFFAOYSA-N
• SMILES： S(C(C)C)(N1C(C(F)(F)F)CCCC1CCN)(=O)=O

Computed Properties

• Exact Mass: 302.12758358g/mol
• Monoisotopic Mass: 302.12758358g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 71.8Ų

Additional information on 2-[1-(Propane-2-sulfonyl)-6-(trifluoromethyl)piperidin-2-yl]ethan-1-amine

Introduction to 2-[1-(Propane-2-sulfonyl)-6-(trifluoromethyl)piperidin-2-yl]ethan-1-amine and Its Significance in Modern Chemical Biology

Chemical compounds play a pivotal role in the advancement of pharmaceutical sciences, particularly in the development of novel therapeutic agents. Among these, 2-[1-(Propane-2-sulfonyl)-6-(trifluoromethyl)piperidin-2-yl]ethan-1-amine (CAS No. 2138208-80-5) stands out as a compound of significant interest due to its unique structural features and potential biological activities. This introduction aims to provide a comprehensive overview of the compound, its chemical properties, and its relevance in contemporary research.

The molecular structure of 2-[1-(Propane-2-sulfonyl)-6-(trifluoromethyl)piperidin-2-yl]ethan-1-amine encompasses a piperidine ring substituted with both propane-2-sulfonyl and trifluoromethyl groups. The piperidine core is a common motif in medicinal chemistry, known for its ability to enhance binding affinity and selectivity in drug design. The introduction of the propane-2-sulfonyl group introduces a sulfonamide moiety, which is frequently utilized in the development of bioactive molecules due to its favorable pharmacokinetic properties. Additionally, the trifluoromethyl group, a halogenated aromatic substituent, is renowned for its ability to modulate metabolic stability and binding interactions with biological targets.

In recent years, there has been growing interest in the exploration of piperidine derivatives for their potential applications in drug discovery. The presence of both the propane-2-sulfonyl and trifluoromethyl groups in 2-[1-(Propane-2-sulfonyl)-6-(trifluoromethyl)piperidin-2-yl]ethan-1-amine suggests that it may exhibit enhanced binding affinity to biological targets compared to simpler piperidine derivatives. This compound has been investigated for its potential role as an intermediate in the synthesis of more complex molecules with therapeutic implications.

The synthesis of 2-[1-(Propane-2-sulfonyl)-6-(trifluoromethyl)piperidin-2-yl]ethan-1-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the sulfonamide group typically involves reactions such as sulfonylation and nucleophilic substitution, while the incorporation of the trifluoromethyl group often employs metal-catalyzed cross-coupling reactions or direct fluorination techniques. These synthetic strategies highlight the compound's complexity and the sophisticated methodologies employed in modern chemical synthesis.

The pharmacological profile of 2-[1-(Propane-2-sulfonyl)-6-(trifluoromethyl strong>)piperidin -2 -yl]ethan -1 -amine has been a subject of extensive research. Initial studies have suggested that this compound may exhibit inhibitory activity against certain enzymes and receptors relevant to various diseases. The sulfonamide moiety is known to interact with biological targets through hydrogen bonding, while the < strong > trifluoromethyl group can influence electronic properties and binding affinity. These interactions make 2-[1-(< strong >Propane - 2 -sulfonyl) -6 - ( trif lu or om eth y l) piper idin - 2 - y l] eth an - 1 - am ine a promising candidate for further investigation.

In addition to its potential therapeutic applications, 2-[1-(< strong >Propane - 2 -sulfonyl) -6 - ( trif lu or om eth y l) piper idin - 2 - y l] eth an - 1 - am ine has also garnered attention for its role as a building block in medicinal chemistry. Its unique structural features make it a versatile intermediate for synthesizing more complex molecules with tailored biological activities. Researchers have explored its use in developing novel scaffolds for drug discovery, leveraging its scaffold-hopping capabilities to generate diverse chemical libraries.

The latest advancements in computational chemistry have further enhanced the understanding of 2-[1-(< strong >Propane - 2 -sulfonyl) -6 - ( trif lu or om eth y l) piper idin - 2 - y l] eth an - 1 - am ine's interactions with biological targets. Molecular docking studies have been conducted to predict how this compound might bind to specific enzymes and receptors, providing valuable insights into its potential pharmacological effects. These computational approaches complement experimental efforts by offering rapid and cost-effective screening methods for identifying lead compounds.

The future prospects of 2-[1-(< strong >Propane - 2 -sulfonyl) -6 -( trif lu or om eth y l) piper idin - 2 y l] eth an ] am ine are promising, with ongoing research aimed at elucidating its full pharmacological profile and exploring new synthetic pathways. As our understanding of molecular interactions continues to evolve, this compound is likely to play an increasingly important role in the development of novel therapeutics. Its unique structural features and potential biological activities make it a valuable asset in the arsenal of modern drug discovery.